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Compound of Interest

Compound Name: 2-Chloro-6-(thiophen-2-yl)pyridine
Cat. No.: B13423603
Get Quote

Technical Monograph: 2-Chloro-6-(thiophen-2-
yl)pyridine

Operational Guide for Handling, Safety, and Synthetic Application

Part 1: Molecular Profile & Strategic Utility

The "Privileged Scaffold" Concept 2-Chloro-6-(thiophen-2-yl)pyridine (CAS: 569336-82-7)
represents a critical "Donor-Acceptor” (D-A) building block in modern organic electronics and
medicinal chemistry. Unlike simple aryl chlorides, this molecule possesses a built-in electronic
gradient: the electron-deficient pyridine ring (Acceptor) coupled with the electron-rich thiophene
(Donor).

For the drug development professional, this asymmetry is the primary utility. The remaining
chlorine atom at the C2 position is highly activated for further nucleophilic aromatic substitution

(

) or Palladium-catalyzed cross-coupling, allowing for the rapid construction of non-symmetrical
2,6-disubstituted pyridines—a structural motif common in kinase inhibitors and OLED transport
layers.
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Physicochemical Characterization

Data synthesized from structural analogues and standard isomeric profiles.

Property Value | Description Operational Note

Unique identifier for inventory

CAS Number 569336-82-7 .
tracking.
Formula Heteroaryl Chloride.
) Use for stoichiometry
Molecular Weight 195.67 g/mol )
calculations.
) ] ) ] Check melting point for purity
Physical State Solid (White to Off-white) S
validation.
Insoluble in water. Do not use
Solubility Soluble in DCM, THF, EtOAc agueous extraction as primary
purification.
Long-term storage: Inert
Stability Air-stable (Short term) atmosphere recommended to

prevent thiophene oxidation.

Part 2: Risk Assessment & Toxicology (The "SDS" Core)

Mechanism of Toxicity While specific toxicological data for this exact isomer is limited, we apply
a Read-Across approach based on 2-chloropyridine and thiophene derivatives.

» Halogenated Heterocycles: The C-CI bond, while stable, can undergo hydrolysis or metabolic
displacement, potentially generating reactive metabolites.

« Irritation Pathway: The lipophilic nature of the thiophene moiety facilitates skin absorption,
while the pyridine nitrogen can protonate in physiological pH, leading to mucous membrane
irritation.

GHS Classification & Hazard Codes Conservative classification based on structural class.
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Hazard Class Category H-Code Statement
o Harmful if swallowed.
Acute Toxicity Oral - Cat 4 H302
[11[2]
) ] ] Causes skin irritation.
Skin Corrosion Irritant - Cat 2 H315
[2][3]
) Causes serious eye
Eye Damage Irritant - Cat 2A H319 o
irritation.[2][3][4][5]
Resp.[1][3][4][5][6 May cause respirator
STOT - SE p.[LI[3][41[5]16] H335 ! .y. piratory
Tract - Cat 3 irritation.[2][4]

Visualization: Risk Management Workflow

The following diagram outlines the logical flow for safety decision-making when handling this
compound.
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Caption: Logical flow from hazard identification to operational controls. Red indicates critical
hazard, Blue indicates control barriers.

Part 3: Operational Protocols

1. Storage & Stability Protocol

+ Atmosphere: Store under Argon or Nitrogen. Thiophene rings are susceptible to oxidative
degradation over extended periods.

o Temperature: Refrigeration (

) is recommended to maintain high purity (>98%) for catalytic applications.

+ Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.
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2. Emergency Response (Self-Validating Steps)

o Eye Contact: Flush immediately.[7] Validation: Use pH paper on the runoff water; continue
flushing until neutral pH is observed (pyridine bases can linger).

o Spill Cleanup: Do not use water (spreads the lipophilic solid). Use a solvent-absorbent pad
or vermiculite.

Part 4: Synthetic Application Strategy

The Suzuki-Miyaura Coupling Context The primary use of 2-Chloro-6-(thiophen-2-yl)pyridine
is as an electrophile in Suzuki couplings. The challenge is the "poisoning” effect of the pyridine
nitrogen, which can coordinate to the Palladium catalyst, deactivating it.

Optimized Reaction Protocol

e Ligand Selection: Use bulky, electron-rich phosphines (e.g., XPhos or SPhos) to prevent the
pyridine nitrogen from binding to the Pd center.

o Base Selection: Weak bases (

or
) are preferred over strong alkoxides to prevent side reactions on the thiophene ring.

e Solvent System: 1,4-Dioxane/Water (4:1) promotes the solubility of the boronic acid partner.

Visualization: Synthetic Mechanism

This diagram illustrates the catalytic cycle, highlighting where the specific structural features of
the molecule interact with the catalyst.
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Caption: Palladium catalytic cycle. The oxidative addition step is critical; bulky ligands prevent
pyridine coordination.

References

« National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 105788, 2-Chloropyridine. Retrieved from [Link]

e Lutz, M. R,, et al. (2016).Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated
Heteroarenes with Alkyl Boronic Pinacol Esters. Journal of Organic Chemistry. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. jubilantingrevia.com [jubilantingrevia.com]
e 2. jubilantingrevia.com [jubilantingrevia.com]
¢ 3. chemos.de [chemos.de]

e 4. fishersci.com [fishersci.com]

e 5. fishersci.com [fishersci.com]

e 6. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl
Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]

e 7. shop.chemsupply.com.au [shop.chemsupply.com.au]

¢ To cite this document: BenchChem. [2-Chloro-6-(thiophen-2-yl)pyridine safety data sheet
(SDS) PDF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13423603/docs#2-chloro-6-thiophen-2-yl-pyridine-
safety-data-sheet-sds-pdf]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13423603/docs?utm_src=pdf-body-img#2-chloro-6-thiophen-2-yl-pyridine-safety-data-sheet-sds-pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropyridine
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5653246/
https://www.benchchem.com/product/b13423603?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jubilantingrevia.com/uploads/files/268msds_0121BhClp05Div.5sds2-Chloro-6-(trichloromethyl)pyridine-(Nitrapyrin).pdf
https://www.jubilantingrevia.com/uploads/files/206msds_0559GjGhs00Div.3sds2-Chloro-6-methoxypyridine.pdf
https://www.chemos.de/import/data/msds/GB_en/110-86-1-A0274713-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC110015000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5491353/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5491353/
https://shop.chemsupply.com.au/documents/HPAM7V9Z.pdf
https://www.benchchem.com/product/b13423603/docs#2-chloro-6-thiophen-2-yl-pyridine-safety-data-sheet-sds-pdf
https://www.benchchem.com/product/b13423603/docs#2-chloro-6-thiophen-2-yl-pyridine-safety-data-sheet-sds-pdf
https://www.benchchem.com/product/b13423603/docs#2-chloro-6-thiophen-2-yl-pyridine-safety-data-sheet-sds-pdf
https://www.benchchem.com/product/b13423603/docs#2-chloro-6-thiophen-2-yl-pyridine-safety-data-sheet-sds-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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